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Compound of Interest

Compound Name:
Aminohexylgeldanamycin

hydrochloride

Cat. No.: B11828344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aminohexylgeldanamycin hydrochloride is a potent derivative of geldanamycin and

functions as a heat shock protein 90 (HSP90) inhibitor, exhibiting significant antiangiogenic and

antitumor activities.[1][2][3] Proper preparation of a stock solution is critical for accurate and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of Aminohexylgeldanamycin hydrochloride stock

solutions for laboratory use.

Chemical and Physical Properties
A comprehensive summary of the key quantitative data for Aminohexylgeldanamycin
hydrochloride is presented in the table below for easy reference.
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Property Value Source

CAS Number 1146534-45-3 [1][4]

Molecular Formula C₃₄H₅₃ClN₄O₈ [1][4]

Molecular Weight 681.26 g/mol [1]

Appearance Solid [5]

Solubility Soluble in DMSO [5]

Experimental Protocols
Materials and Equipment

Aminohexylgeldanamycin hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Stock Solution
Pre-weighing Preparation: Before opening the vial of Aminohexylgeldanamycin
hydrochloride, allow it to equilibrate to room temperature for at least 15-20 minutes. This

prevents the condensation of moisture onto the powder.

Weighing the Compound: In a sterile microcentrifuge tube or vial, carefully weigh the desired

amount of Aminohexylgeldanamycin hydrochloride powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.681 mg of the

compound.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed powder.

To continue the example, add 100 µL of DMSO to 0.681 mg of the compound to achieve a 10

mM concentration.

Dissolution: Tightly cap the tube or vial and vortex thoroughly until the solid is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes. Store the

aliquots in tightly sealed vials.

Storage and Stability
Proper storage is crucial to maintain the integrity of the Aminohexylgeldanamycin
hydrochloride stock solution.

Storage Condition Stability

Powder at -20°C 2 years

In DMSO at 4°C 2 weeks

In DMSO at -80°C 6 months

For long-term storage, it is recommended to store the DMSO stock solution at -80°C.[1] Protect

the compound and its solutions from light.[5]

Mechanism of Action and Relevant Signaling
Pathway
Aminohexylgeldanamycin hydrochloride is a potent inhibitor of HSP90.[1][2][3] HSP90 is a

molecular chaperone that is essential for the stability and function of numerous client proteins,

many of which are critical for cancer cell growth and survival. By inhibiting HSP90,

Aminohexylgeldanamycin hydrochloride leads to the degradation of these client proteins,

thereby exerting its antitumor effects. A key signaling pathway affected by HSP90 inhibition is

the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in cancer and plays a central

role in cell proliferation, survival, and metabolism.
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Figure 1: A simplified diagram of the PI3K/AKT/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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